3,4-Bis[(N-3-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide

• IUPAC Name: 3-N,4-N-bis(3-chloro-2-methylphenyl)hexane-3,4-diimine;dibromonickel
• InChI: InChI=1S/C20H22Cl2N2.2BrH.Ni/c1-5-17(23-19-11-7-9-15(21)13(19)3)18(6-2)24-20-12-8-10-16(22)14(20)4;;;/h7-12H,5-6H2,1-4H3;2*1H;/q;;;+2/p-2
• InChI Key: JCMSXACAWDFRQM-UHFFFAOYSA-L
• Canonical SMILES: CCC(=NC1=C(C(=CC=C1)Cl)C)C(=NC2=C(C(=CC=C2)Cl)C)CC.[Ni](Br)Br
• Molecular Formula: C20H22Br2Cl2N2Ni
• DSSTOX Substance ID: DTXSID401333953
• Molecular Weight: 579.8 g/mol
• CAS No.: 541517-24-2

Description

3,4-Bis[(N-3-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide is a coordination compound featuring a nickel(II) center coordinated by two imino ligands derived from 3-chloro-2-methylaniline and hexane

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4-Bis[(N-3-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide typically involves the following steps:

Formation of the Imino Ligand: The imino ligand is prepared by the condensation reaction between 3-chloro-2-methylaniline and hexane-3,4-dione. This reaction is usually carried out in an organic solvent such as ethanol or methanol under reflux conditions.

Coordination to Nickel(II): The imino ligand is then reacted with a nickel(II) salt, such as nickel(II) bromide, in the presence of a suitable base (e.g., triethylamine) to form the desired coordination compound. The reaction is typically conducted in a solvent like dichloromethane or acetonitrile.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions for higher yields and purity, as well as implementing continuous flow processes to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

3,4-Bis[(N-3-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to higher oxidation states of nickel, potentially altering its coordination environment.

Reduction: Reduction reactions can lead to the formation of nickel(I) or nickel(0) species.

Substitution: Ligand substitution reactions can occur, where the imino ligands are replaced by other ligands.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Phosphines, amines, and other donor ligands.

Major Products

Oxidation Products: Nickel(III) or nickel(IV) complexes.

Reduction Products: Nickel(I) or nickel(0) complexes.

Substitution Products: New nickel complexes with different ligands.

Scientific Research Applications

3,4-Bis[(N-3-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide has several applications in scientific research:

Catalysis: It can serve as a catalyst in various organic transformations, including cross-coupling reactions and polymerization processes.

Materials Science: The compound is studied for its potential use in the development of new materials with unique electronic and magnetic properties.

Biological Studies: Its interactions with biological molecules are explored to understand its potential as a therapeutic agent or a probe in biochemical assays.

Mechanism of Action

The mechanism by which 3,4-Bis[(N-3-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide exerts its effects depends on its application:

Catalysis: The nickel center facilitates the formation and breaking of chemical bonds, often through oxidative addition and reductive elimination mechanisms.

Materials Science: The compound’s electronic structure and coordination environment influence its conductive and magnetic properties.

Biological Studies: The compound may interact with biomolecules through coordination to metal centers in enzymes or proteins, affecting their function.

Comparison with Similar Compounds

Similar Compounds

Bis(acetylacetonato)nickel(II): Another nickel(II) complex with different ligands, used in similar catalytic applications.

Nickel(II) chloride: A simpler nickel(II) salt used in various chemical reactions and industrial processes.

Nickel(II) acetate: Commonly used in electroplating and as a precursor to other nickel compounds.

Uniqueness

3,4-Bis[(N-3-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide is unique due to its specific ligand environment, which can impart distinct electronic and steric properties